2-Bromo-5-chloro-3-nitrobenzene-1-sulfonyl chloride

• IUPAC Name: 2-bromo-5-chloro-3-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2BrCl2NO4S/c7-6-4(10(11)12)1-3(8)2-5(6)15(9,13)14/h1-2H
• InChI Key: SOWULEAITITGLM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])Br)S(=O)(=O)Cl)Cl
• Molecular Formula: C6H2BrCl2NO4S
• Molecular Weight: 334.96 g/mol

Description

2-Bromo-5-chloro-3-nitrobenzene-1-sulfonyl chloride (BCN-Cl) is an organosulfur compound that has found a variety of applications in the scientific research community. This compound has become increasingly popular due to its ability to form covalent bonds with biomolecules, making it an ideal tool for the study of biological processes.

Scientific Research Applications

Synthesis of Complex Organic Compounds

The compound's role as a reagent in synthesizing sulfonamide derivatives with potential anti-cancer properties was highlighted in a study where sulfonamide fragments, including derivatives of 4-nitrobenzene sulfonamide, were synthesized and evaluated for their anti-cancer activity against various cancer cell lines. This demonstrates the compound's utility in medicinal chemistry for drug discovery and development (Cumaoğlu et al., 2015).

Environmental Applications

Research on the degradation of azo dyes in wastewater using advanced oxidation processes mentions the formation of chlorinated aromatic compounds, including 3-chloroisocoumain and 1,3,5-trichloro-2-nitrobenzene, as byproducts of these processes. This study indicates the environmental impact and the chemical behavior of related compounds in water treatment systems (Yuan et al., 2011).

Chemical Synthesis Methodologies

A study on the synthesis and characterization of new 4-chloro-3-nitrobenzene sulfonamide derivatives from 4-chloro-3-nitrobenzene sulfonyl chloride illustrates the compound's versatility in generating a variety of sulfonamide-based molecules, which were further evaluated for antimicrobial activity. This underscores its role in developing new chemicals with potential biological applications (Kumar et al., 2020).

Green Chemistry

A green synthesis approach for producing 3-nitrobenzenesulfonyl chloride, a related compound, highlights the efforts to minimize environmental impact by reducing waste in chemical production processes. This reflects the growing trend toward sustainable practices in chemical manufacturing (Zhong-xiu, 2009).

Molecular Structure Analysis

A detailed study on the gas-phase electron diffraction and quantum chemical structure of 4-nitrobenzene sulfonyl chloride provides insights into the molecular geometry and structural parameters of such compounds, contributing to a deeper understanding of their physical and chemical properties (Petrov et al., 2009).